Cas no 89850-94-2 (2-(piperidin-3-yl)ethan-1-amine)

• Product Name: 2-(piperidin-3-yl)ethan-1-amine
• CAS No: 89850-94-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD13183914
• CID: 1120769
• PubChem ID: 4070606
• Update Time: 2025-05-22

2-(piperidin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineethanamine
• 2-(piperidin-3-yl)ethan-1-amine
• MFCD13183914
• 3-(2-aminoethyl)piperidine
• 2-(piperidin-3-yl)ethanamine
• FT-0655921
• 2-piperidin-3-ylethanamine
• AT34400
• AKOS005173854
• A843399
• AM101532
• JJMGBQYNPQTPPB-UHFFFAOYSA-N
• SCHEMBL1099712
• LS-04004
• (2-PIPERIDIN-3-YLETHYL)AMINE
• rac.-3-(2-aminoethyl)piperidine
• EN300-2996581
• 89850-94-2
• SB42696
• 2165617-38-7
• 1393897-36-3
• 2-[(3S)-3-piperidyl]ethanamine
• ALBB-012776
• 2-[(3R)-3-piperidyl]ethanamine
• 2-(3-piperidyl)ethanamine
• DB-226718

• MDL： MFCD13183914
• Inchi： 1S/C7H16N2/c8-4-3-7-2-1-5-9-6-7/h7,9H,1-6,8H2
• InChI Key： JJMGBQYNPQTPPB-UHFFFAOYSA-N
• SMILES： N1CCCC(CCN)C1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Additional information on 2-(piperidin-3-yl)ethan-1-amine

Exploring the Versatile Applications and Properties of 2-(piperidin-3-yl)ethan-1-amine (CAS No. 89850-94-2)

2-(piperidin-3-yl)ethan-1-amine (CAS No. 89850-94-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a piperidine ring and an ethylamine side chain, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 2-(piperidin-3-yl)ethan-1-amine combines the rigidity of the piperidine moiety with the flexibility of the ethylamine group, making it a versatile building block. This unique combination allows for diverse chemical modifications, enabling the creation of compounds with tailored properties. The CAS No. 89850-94-2 is frequently searched in scientific databases, reflecting its importance in modern chemistry.

One of the most notable applications of 2-(piperidin-3-yl)ethan-1-amine is in the development of central nervous system (CNS) targeting drugs. The piperidine scaffold is a common feature in many neuroactive compounds, and the addition of the ethylamine group enhances its binding affinity to specific receptors. This has led to its use in the synthesis of potential treatments for neurological disorders, a hot topic in current medical research.

In addition to pharmaceutical applications, 2-(piperidin-3-yl)ethan-1-amine is also explored in material science. Its ability to act as a ligand or a cross-linking agent makes it valuable in the development of advanced polymers and coatings. Researchers are investigating its role in creating materials with improved durability and functionality, addressing the growing demand for high-performance materials in various industries.

The synthesis of 2-(piperidin-3-yl)ethan-1-amine involves several well-documented chemical processes, including reductive amination and ring-closure reactions. These methods are optimized to ensure high yield and purity, which are critical for its applications in sensitive fields like drug development. The CAS No. 89850-94-2 is often referenced in patents and research papers, highlighting its significance in synthetic chemistry.

From a commercial perspective, the demand for 2-(piperidin-3-yl)ethan-1-amine is steadily increasing. Pharmaceutical companies and research institutions are the primary consumers, driven by the ongoing need for novel drug candidates. The compound's piperidine core is particularly attractive due to its prevalence in FDA-approved drugs, making it a focal point in medicinal chemistry.

Environmental and safety considerations are also important when working with 2-(piperidin-3-yl)ethan-1-amine. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. Researchers emphasize the use of personal protective equipment (PPE) and adherence to laboratory protocols to mitigate any potential risks.

Looking ahead, the future of 2-(piperidin-3-yl)ethan-1-amine appears promising. Advances in synthetic methodologies and a deeper understanding of its pharmacological properties are expected to unlock new applications. The compound's versatility and the growing interest in piperidine-based molecules ensure its continued relevance in scientific and industrial settings.

In summary, 2-(piperidin-3-yl)ethan-1-amine (CAS No. 89850-94-2) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structure and broad applicability make it a valuable asset in research and development, catering to the evolving needs of modern science and technology.